Cas no 1609975-36-1 (3-(2,2-difluoroethyl)-5-fluoro-1h-indole)

• Product Name: 3-(2,2-difluoroethyl)-5-fluoro-1h-indole
• CAS No: 1609975-36-1
• MF: C₁₀H₈F₃N
• MW: 199.172432899475
• CID: 4610889
• Update Time: 2025-10-29

3-(2,2-difluoroethyl)-5-fluoro-1h-indole Chemical and Physical Properties

Names and Identifiers

• 3-(2,2-DIFLUOROETHYL)-5-FLUORO-1H-INDOLE
• 3-(2,2-difluoroethyl)-5-fluoro-1h-indole

• Inchi： 1S/C10H8F3N/c11-7-1-2-9-8(4-7)6(5-14-9)3-10(12)13/h1-2,4-5,10,14H,3H2
• InChI Key： UEKGEDKJZJCNMY-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(F)C=C2)C(CC(F)F)=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2

Additional information on 3-(2,2-difluoroethyl)-5-fluoro-1h-indole

Comprehensive Overview of 3-(2,2-difluoroethyl)-5-fluoro-1H-indole (CAS No. 1609975-36-1)

3-(2,2-difluoroethyl)-5-fluoro-1H-indole (CAS No. 1609975-36-1) is a fluorinated indole derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a difluoroethyl group at the 3-position and a fluoro substituent at the 5-position of the indole core, enhancing its potential for bioactivity. Researchers are particularly interested in its applications as a building block for drug discovery, especially in the development of kinase inhibitors and serotonin receptor modulators.

In recent years, the demand for fluorinated compounds like 3-(2,2-difluoroethyl)-5-fluoro-1H-indole has surged, driven by their improved metabolic stability and membrane permeability. This aligns with the growing trend of precision medicine and targeted therapies, where fluorination plays a critical role in optimizing drug candidates. A common query among scientists is how this compound compares to other fluoroindole derivatives in terms of synthetic accessibility and biological efficacy. Studies suggest that its electron-withdrawing properties make it a versatile intermediate for cross-coupling reactions and heterocyclic synthesis.

The compound's CAS No. 1609975-36-1 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in medicinal chemistry. Its structural motif is also explored in agrochemicals, where fluorinated indoles contribute to pest control agents with enhanced environmental persistence. Notably, the difluoroethyl moiety is a hotspot for structure-activity relationship (SAR) studies, as it often improves binding affinity to biological targets.

From a synthetic perspective, 3-(2,2-difluoroethyl)-5-fluoro-1H-indole can be prepared via palladium-catalyzed reactions or nucleophilic substitution of halogenated precursors. Researchers often inquire about its scalability and purification methods, which are crucial for industrial applications. The compound's melting point, solubility, and stability under various conditions are also key parameters discussed in forums and publications.

Environmental and regulatory considerations are another focal point. While not classified as hazardous, its fluorinated structure prompts questions about biodegradability and eco-toxicity. This ties into broader discussions on green chemistry, where alternatives to persistent fluorinated compounds are sought. Nonetheless, its utility in high-value applications ensures continued interest.

In summary, 3-(2,2-difluoroethyl)-5-fluoro-1H-indole (CAS No. 1609975-36-1) exemplifies the intersection of fluorine chemistry and drug design. Its multifaceted roles in pharmaceuticals, agrochemicals, and material science make it a compelling subject for ongoing research. As the scientific community prioritizes sustainable synthesis and efficient molecular design, this compound is poised to remain a key player in innovation.